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Compound of Interest

Compound Name: Cudc-305

Cat. No.: B1193811 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and storage of CUDC-305. Below are

frequently asked questions (FAQs) and troubleshooting guides to ensure the proper handling

and use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for CUDC-305?

A1: The recommended storage conditions for CUDC-305 depend on whether it is in solid

(powder) form or dissolved in a solvent. Storing the compound under the appropriate conditions

is crucial for maintaining its stability and efficacy.

Q2: How should I store CUDC-305 as a solid?

A2: CUDC-305 as a solid powder should be stored in a tightly sealed container at -20°C for

long-term storage.[1][2][3][4] Some suppliers also indicate that storage at 4°C is acceptable for

shorter periods.[1][2][5]

Q3: What are the storage recommendations for CUDC-305 in solvent?

A3: Once dissolved, CUDC-305 solutions should be stored at -80°C for optimal stability.[1][2][5]

Storage at -20°C is also possible but for a shorter duration.[1][2][5] It is advisable to prepare

aliquots of the stock solution to avoid repeated freeze-thaw cycles.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1193811?utm_src=pdf-interest
https://www.benchchem.com/product/b1193811?utm_src=pdf-body
https://www.benchchem.com/product/b1193811?utm_src=pdf-body
https://www.benchchem.com/product/b1193811?utm_src=pdf-body
https://www.benchchem.com/product/b1193811?utm_src=pdf-body
https://www.benchchem.com/product/b1193811?utm_src=pdf-body
https://www.medchemexpress.com/Debio-0932.html
https://www.probechem.com/products_Debio0932.html
https://www.caymanchem.com/product/24683/cudc-305
https://dcchemicals.com/coa/COA_DC7390.html
https://www.medchemexpress.com/Debio-0932.html
https://www.probechem.com/products_Debio0932.html
https://www.abmole.com/products/cudc-305.html
https://www.benchchem.com/product/b1193811?utm_src=pdf-body
https://www.benchchem.com/product/b1193811?utm_src=pdf-body
https://www.medchemexpress.com/Debio-0932.html
https://www.probechem.com/products_Debio0932.html
https://www.abmole.com/products/cudc-305.html
https://www.medchemexpress.com/Debio-0932.html
https://www.probechem.com/products_Debio0932.html
https://www.abmole.com/products/cudc-305.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability Data
The stability of CUDC-305 varies based on its form (solid or in solvent) and the storage

temperature. The following tables summarize the stability data provided by various suppliers.

CUDC-305 Powder Stability
Storage Temperature Duration

-20°C Up to 4 years[3]

4°C Up to 2 years[1][5]

CUDC-305 in Solvent Stability
Storage Temperature Duration

-80°C Up to 2 years[1]

-20°C 1 to 12 months[1][2][5]

Solubility and Solution Preparation
Q4: What solvents can I use to dissolve CUDC-305?

A4: CUDC-305 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is the most

commonly recommended solvent for preparing stock solutions.[1][3][5][6] It is also soluble in

Dimethylformamide (DMF) and Ethanol.[3] For in vivo studies, specific formulations with co-

solvents are required.[1]

Solubility Data
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Solvent Concentration

DMSO ≥ 5 mg/mL[3]

70 mg/mL[5]

75 mg/mL[1]

10 mM[2][6]

DMF 10 mg/mL[3]

Ethanol 5 mg/mL[3]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL[3]

Q5: How do I prepare a stock solution of CUDC-305?

A5: To prepare a stock solution, it is recommended to use newly opened, anhydrous DMSO, as

it is hygroscopic and the presence of water can affect solubility.[1] If precipitation occurs, gentle

warming and/or sonication can be used to aid dissolution.[1]

Experimental Workflow: Preparing a CUDC-305
Stock Solution
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Preparation of CUDC-305 Stock Solution

Start: Equilibrate CUDC-305 vial to room temperature

Add appropriate volume of anhydrous DMSO to the vial

Vortex and/or sonicate to fully dissolve the compound

Visually inspect for a clear solution

Store the stock solution in aliquots at -80°C

Clear

Troubleshooting: If not clear, gently warm the solution

Not Clear

End: Stock solution is ready for use
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CUDC-305 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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